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Compound of Interest

Compound Name: Peforelin

Cat. No.: B549837 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address specific issues encountered during experiments involving Peforelin in

swine.

Troubleshooting Guide
This guide is designed to help you identify and resolve common issues that may affect the

efficacy of Peforelin in your swine reproductive protocols.
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Problem Potential Cause Recommended Solution

Low Estrus Response in

Primiparous Sows
Incorrect Dosage

Primiparous (first-parity) sows

require a lower dose of

Peforelin compared to

multiparous sows and gilts. A

typical efficacious dose is 37.5

µg per sow.[1] Doses of 75 µg

have been shown to be less

effective in this group.[1]

Improper Timing of

Administration

Administer Peforelin

intramuscularly 24 hours (± 2

hours) after weaning.[2]

Deviations from this window

can reduce efficacy.

Underlying Health Issues

Ensure sows are in good body

condition and free from clinical

diseases or reproductive

disorders that could interfere

with hormonal response.[3]

Reduced Efficacy in Gilts
Inadequate Progestogen

Synchronization

Peforelin in gilts is most

effective following a course of

progestogen (e.g., altrenogest)

to synchronize the estrous

cycle.[4] Ensure the

synchronization protocol was

followed correctly.

Incorrect Timing of Peforelin

Administration

Peforelin should be

administered 48 hours (± 2

hours) after the last

altrenogest treatment.[2]

Incorrect Dosage
The recommended dose for

gilts is 150 µg of Peforelin.[2]
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Variability in Weaning-to-

Estrus Interval (WEI)
Herd-Specific Factors

High-performing herds may

show less of a reduction in

WEI with Peforelin treatment

compared to herds with more

average reproductive results.

[2]

Seasonal Effects

Reproductive performance can

be influenced by the season.

Peforelin has been shown to

be particularly effective during

periods of seasonal infertility,

such as late summer.[2]

No Significant Improvement in

Litter Size
Peforelin's Primary Mechanism

Peforelin primarily acts to

stimulate the secretion of

Follicle-Stimulating Hormone

(FSH), which promotes

follicular development and

estrus synchronization.[1][4]

While this can lead to better

oocyte quality, a direct,

significant increase in the

number of piglets born is not a

consistently reported outcome.

[4]

Confounding Factors

Litter size is a multifactorial

trait influenced by genetics,

nutrition, and overall herd

management.

Suspected Lack of Efficacy in

Multiparous Sows

Incorrect Dosage The recommended dose for

pluriparous (sows that have

had two or more litters) is 150

µg of Peforelin.[1] Doses of 50

µg and 100 µg have been

found to be unsatisfactory for
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inducing estrus in this group.

[1]

High Herd Performance

In herds with already high and

consistent reproductive

performance, the additional

benefit of hormonal stimulation

for estrus synchronization may

be less pronounced.[4]

Frequently Asked Questions (FAQs)
Q1: What is Peforelin and how does it work in swine?

Peforelin is a synthetic analogue of gonadotropin-releasing hormone (GnRH).[1] It is a

decapeptide with chemical modifications that enhance its efficacy.[1] In swine, Peforelin
selectively stimulates the anterior pituitary to release Follicle-Stimulating Hormone (FSH) with

no significant concurrent release of Luteinizing Hormone (LH).[1] This selective action

promotes the growth and maturation of ovarian follicles, leading to the induction and

synchronization of estrus.[3][4]

Q2: What are the recommended dosages of Peforelin for different types of swine?

The recommended dosage varies by the parity of the sow:

Primiparous Sows (first litter): 37.5 µg of Peforelin (0.5 ml of a 75 µg/ml solution).[1]

Pluriparous Sows (multiple litters) and Gilts: 150 µg of Peforelin (2.0 ml of a 75 µg/ml

solution).[1][2]

Q3: When is the optimal time to administer Peforelin?

For Sows: Peforelin should be administered intramuscularly 24 hours after the weaning of

her piglets.[1][2]

For Gilts: Peforelin should be administered intramuscularly 48 hours after the conclusion of

an estrus synchronization treatment with a progestogen like altrenogest.[2][4]
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Q4: Can Peforelin be used to improve farrowing rate?

Yes, studies have shown that Peforelin treatment can lead to a significant increase in the

farrowing rate compared to untreated control groups.[1] This is likely due to better

synchronization of ovulation and insemination timing.

Q5: Are there any known side effects or safety concerns with Peforelin?

Clinical studies have shown that Peforelin is well-tolerated in the target species.[1] No general

or local adverse reactions were detected even at doses up to three times the recommended

amount.[1]

Q6: Does Peforelin treatment affect piglet birth weight or litter uniformity?

Some studies have reported a positive impact of Peforelin on piglet birth weight, particularly in

first-parity sows and during periods of summer infertility.[2] The hypothesis is that by stimulating

a more uniform pool of pre-ovulatory follicles, Peforelin may lead to more uniform oocyte

quality and embryo development, potentially resulting in more uniform birth weights.[3]

However, other studies have found no significant improvement in litter performance compared

to no treatment.[5]

Quantitative Data Summary
The following tables summarize quantitative data on the efficacy of Peforelin from various

studies.

Table 1: Effect of Peforelin on Estrus Rate (ER) and Farrowing Rate (FR) in Sows and Gilts
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Animal
Category

Treatment
Group

Estrus Rate
(%)

Farrowing
Rate (%)

Farrowing
Efficiency
Index (FEI)¹

Reference

Overall Peforelin 93.2% - 79.2% [2]

Control 87.2% - 70.2% [2]

Gilts Peforelin 90.0% 93.3% - [4]

Control 78.5% 89.2% - [4]

Primiparous

Sows

Peforelin

(37.5 µg)
81.7% - - [4]

Control 90.0% - - [4]

Multiparous

Sows

Peforelin

(150 µg)
- - - [4]

Control - - - [4]

¹FEI = Farrowing Efficiency Index (proportion of animals that farrowed per 100 animals

included).[2]

Table 2: Effect of Peforelin on Litter Size and Piglet Birth Weight
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Animal
Category

Treatmen
t Group

Total
Piglets
Born (per
litter)

Live Born
Piglets
(per litter)

Stillborn
Piglets
(per litter)

Live Born
Piglet
Birth
Weight
(kg)

Referenc
e

Gilts
Peforelin

(150 µg)
13.1 ± 3.4 12.3 ± 2.9 0.7 ± 0.9 1.36 [5]

eCG 15.2 ± 2.8 13.5 ± 3.1 1.6 ± 2.7 1.26 [5]

Control 14.2 ± 3.5 13.6 ± 3.4 0.6 ± 1.0 1.32 [5]

Primiparou

s Sows

Peforelin

(37.5 µg)
14.8 ± 3.9 13.6 ± 3.4 1.0 ± 1.8 - [5]

Pluriparous

Sows

Peforelin

(150 µg)
- - 2.2 - [5]

eCG - - 0.9 - [5]

Control - - 1.4 - [5]

Experimental Protocols
1. Estrus Induction in Weaned Sows

Animal Selection: Healthy primiparous or pluriparous sows in good breeding condition,

weaned from their litters after a lactation period of 21-28 days.[1] Animals with clinical

disease or reproductive disorders are excluded.[3]

Treatment Administration:

Primiparous Sows: Administer 37.5 µg of Peforelin via intramuscular injection 24 hours

post-weaning.[1]

Pluriparous Sows: Administer 150 µg of Peforelin via intramuscular injection 24 hours

post-weaning.[1]
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Estrus Detection: Begin estrus detection on the first day post-weaning using teaser boars.

Perform estrus detection at least twice daily (morning and afternoon).[3]

Artificial Insemination (AI): The AI schedule is based on the onset of standing estrus. For

example, sows showing standing estrus on day 4 post-weaning in the morning are

inseminated 24 hours later, while those showing estrus in the evening are inseminated 12

hours later.[3]

Data Collection: Record weaning-to-estrus interval (WEI), estrus rate, farrowing rate, and

litter characteristics (total born, live born, stillborn, mummified piglets, and individual birth

weights).[3]

2. Estrus Induction in Sexually Mature Gilts

Estrus Synchronization: Synchronize the estrous cycle of sexually mature gilts using an oral

progestogen (e.g., altrenogest) for 18 days.[4]

Treatment Administration: Administer 150 µg of Peforelin via intramuscular injection 48

hours after the last altrenogest treatment.[4]

Estrus Detection: Begin estrus detection 48-72 hours after the last altrenogest treatment

using teaser boars, performed at least twice daily.[2][3]

Artificial Insemination (AI): Follow a similar AI schedule as for sows, based on the onset of

standing estrus.[3]

Data Collection: Record the interval from last altrenogest treatment to estrus, estrus rate,

farrowing rate, and litter characteristics.[3]
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Caption: Peforelin's mechanism of action in swine.
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Caption: General experimental workflow for Peforelin use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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